Cas no 2228112-08-9 (methyl 2-amino-2-1-(thiolan-3-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(thiolan-3-yl)cyclopropylacetate
• CAS No: 2228112-08-9
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 6259242
• PubChem ID: 165703499
• Update Time: 2025-05-20

methyl 2-amino-2-1-(thiolan-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(thiolan-3-yl)cyclopropylacetate
• 2228112-08-9
• methyl 2-amino-2-[1-(thiolan-3-yl)cyclopropyl]acetate
• EN300-1741707

• Inchi： 1S/C10H17NO2S/c1-13-9(12)8(11)10(3-4-10)7-2-5-14-6-7/h7-8H,2-6,11H2,1H3
• InChI Key： QLPOWVNVVGVJHM-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 2-amino-2-1-(thiolan-3-yl)cyclopropylacetate

Methyl 2-Amino-2-(1-(Thiolan-3-Yl)cyclopropyl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(1-(thiolan-3-yl)cyclopropyl)acetate, identified by the CAS number 2228112-08-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and chemical synthesis. The molecule's structure, comprising a cyclopropane ring fused with a thiolane (tetrahydrothiophene) moiety and an amino-acetyl group, makes it a versatile building block for further chemical modifications.

The synthesis of methyl 2-amino-2-(1-(thiolan-3-yl)cyclopropyl)acetate involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the reaction conditions to improve yield and purity, leveraging advancements in catalytic systems and green chemistry principles. These efforts have not only streamlined the production process but also opened new avenues for exploring similar compounds with diverse functional groups.

One of the most promising aspects of this compound is its potential as a precursor in the development of bioactive molecules. Researchers have demonstrated that methyl 2-amino-2-(1-(thiolan-3-yl)cyclopropyl)acetate can serve as a scaffold for constructing complex natural product analogs. For instance, its ability to undergo various nucleophilic substitutions and cycloaddition reactions has been exploited to synthesize compounds with anti-inflammatory and anticancer properties.

In terms of pharmacokinetics, recent investigations have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profile. Studies conducted in vitro and in vivo models suggest that methyl 2-amino-2-(1-(thiolan-3-yl)cyclopropyl)acetate exhibits favorable pharmacokinetic properties, making it a viable candidate for further preclinical testing. Its ability to penetrate cellular membranes efficiently and resist enzymatic degradation highlights its potential as a drug delivery agent or a component in targeted therapy.

The structural versatility of this compound also extends to its applications in materials science. By incorporating methyl 2-amino-2-(1-(thiolan-3-yl)cyclopropyl)acetate into polymer networks, researchers have developed novel materials with enhanced mechanical properties and stimuli-responsive behaviors. These materials hold promise for use in sensors, drug delivery systems, and self-healing polymers.

Looking ahead, the continued exploration of methyl 2-amino-2-(1-(thiolan-3-yl)cyclopropyl)acetate's properties is expected to yield further breakthroughs in both academic research and industrial applications. Its role as a key intermediate in organic synthesis underscores its importance in advancing the frontiers of chemistry and pharmacology.